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Compound of Interest

Compound Name: Trichomycin B

Cat. No.: B1175055

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the antifungal agents Trichomycin B and
Amphotericin B. While both are polyene macrolides that target the fungal cell membrane, a
significant disparity exists in the available scientific literature regarding their antifungal potency.
Amphotericin B has been extensively studied and is a cornerstone of antifungal therapy,
whereas quantitative data on the efficacy of Trichomycin B is notably scarce.

Executive Summary

Amphotericin B is a well-characterized polyene antifungal with a broad spectrum of activity
against many clinically important fungi. Its potency, defined by Minimum Inhibitory
Concentration (MIC) values, is well-documented. In contrast, Trichomycin B, also a polyene
macrolide, is reported to have lower antifungal activity compared to its counterpart, Trichomycin
A. However, specific MIC values for Trichomycin B against a range of fungal pathogens are
not readily available in published literature, precluding a direct quantitative comparison with
Amphotericin B. Both compounds are believed to share a similar mechanism of action,
involving the disruption of the fungal cell membrane via interaction with ergosterol.

Data Presentation: Antifungal Potency

Due to the limited availability of specific data for Trichomycin B, a direct side-by-side
comparison of MIC values is not possible at this time. The following tables summarize the
available information for both compounds.
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Table 1: Antifungal Potency of Amphotericin B

Fungal Species MIC Range (ug/mL)  MICso (pg/mL) MICso (pg/mL)
Candida albicans 0.125-1.0 0.5 1.0
Candida glabrata 0.125-1.0 0.5 1.0
Candida parapsilosis 0.125-1.0 0.25 0.5
Candida tropicalis 0.25-1.0 0.5 1.0
Candida krusei 0.5-2.0 1.0 2.0
Aspergillus fumigatus 0.25-2.0 1.0 1.0
Aspergillus flavus 05-2.0 1.0 2.0
Aspergillus niger 05-2.0 1.0 2.0
Aspergillus terreus 1.0-4.0 2.0 4.0
Cryptococcus

eoformans 0.125-0.5 0.25 0.5

Note: MIC values can vary depending on the specific isolate, testing methodology, and
laboratory.

Table 2: Antifungal Potency of Trichomycin B

Fungal Species MIC Range (pg/mL)  MICso (pg/mL) MICo0 (ug/mL)

Various Fungi and ) ) )
Veast Data not available Data not available Data not available
easts

A 1990 study by Komori et al. reported that Trichomycin B possessed lower activities against
fungi and yeasts than Trichomycin A, but did not provide specific MIC values[1].

Mechanism of Action
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Both Amphotericin B and Trichomycin B are polyene macrolides and are understood to exert
their antifungal effects through a similar mechanism of action.

Signaling Pathway: Polyene Macrolide Interaction with Fungal Cell Membrane
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Mechanism of Action of Polyene Antifungals
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Broth Microdilution MIC Assay Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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